Cas no 2122800-11-5 (1-(Methylsulfonyl)benzene-4-D)

• Product Name: 1-(Methylsulfonyl)benzene-4-D
• CAS No: 2122800-11-5
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD31699939
• CID: 4638026
• Update Time: 2025-06-08

1-(Methylsulfonyl)benzene-4-D Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)benzene-4-D

• MDL： MFCD31699939
• Inchi： 1S/C7H8O2S/c1-10(8,9)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： JCDWETOKTFWTHA-UHFFFAOYSA-N
• SMILES： S(C1C=CC([H])=CC=1)(=O)(=O)C

Additional information on 1-(Methylsulfonyl)benzene-4-D

Research Brief on 1-(Methylsulfonyl)benzene-4-D (CAS: 2122800-11-5): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(Methylsulfonyl)benzene-4-D (CAS: 2122800-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated aromatic sulfone derivative is increasingly recognized for its potential as a versatile building block in drug discovery, medicinal chemistry, and biochemical studies. Recent literature highlights its utility in the synthesis of isotopically labeled compounds for metabolic studies, as well as its role in the development of novel therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of deuterated drug candidates, particularly in the context of improving pharmacokinetic properties. The deuterium incorporation at the 4-position of the benzene ring was shown to significantly enhance metabolic stability while maintaining the desired biological activity. This finding has important implications for the development of next-generation pharmaceuticals with improved safety and efficacy profiles.

In the area of chemical biology, researchers have utilized 1-(Methylsulfonyl)benzene-4-D as a molecular probe to investigate enzyme-substrate interactions, particularly with sulfotransferases and other sulfur-metabolizing enzymes. The deuterium label provides a valuable tool for mechanistic studies using techniques such as mass spectrometry and NMR spectroscopy. Recent work published in ACS Chemical Biology (2024) employed this compound to elucidate novel aspects of enzyme kinetics and inhibition patterns in cancer-related metabolic pathways.

From a synthetic chemistry perspective, advances in the preparation and purification of 1-(Methylsulfonyl)benzene-4-D have been reported in several recent publications. Improved synthetic routes now allow for higher yields and better isotopic purity, addressing previous challenges in large-scale production. These developments, documented in Organic Process Research & Development (2023), are particularly relevant for pharmaceutical companies looking to incorporate deuterated compounds into their drug development pipelines.

The safety profile and toxicological characteristics of 1-(Methylsulfonyl)benzene-4-D have also been the subject of recent investigations. Regulatory science studies published in Chemical Research in Toxicology (2024) suggest that the compound exhibits favorable toxicokinetic properties, supporting its potential for broader application in medicinal chemistry. However, researchers emphasize the need for continued evaluation of its metabolites and potential interactions with biological systems.

Looking forward, the unique properties of 1-(Methylsulfonyl)benzene-4-D position it as a promising candidate for various applications in drug discovery and development. Current research directions include its incorporation into PROTAC molecules, its use in fragment-based drug design, and its application in the development of imaging agents for positron emission tomography (PET). The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in chemical biology and pharmaceutical research in the coming years.